Cas no 1817829-84-7 (DNP-PEG6-acid)

• Product Name: DNP-PEG6-acid
• CAS No: 1817829-84-7
• MF: C₂₁H₃₃N₃O₁₂
• MW: 519.4996
• CID: 4740581
• Update Time: 2020-08-31

DNP-PEG6-acid Chemical and Physical Properties

Names and Identifiers

• DNP-PEG6-acid
• DNP-PEG6-COOH
• BIPG1384

• Inchi： 1S/C21H33N3O12/c25-21(26)3-5-31-7-9-33-11-13-35-15-16-36-14-12-34-10-8-32-6-4-22-19-2-1-18(23(27)28)17-20(19)24(29)30/h1-2,17,22H,3-16H2,(H,25,26)
• InChI Key： FMDPKJAIISHYKV-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])N([H])C1C([H])=C([H])C(=C([H])C=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 519.206424g/mol
• Monoisotopic Mass: 519.206424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 22
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 196
• Molecular Weight: 519.5g/mol